Cas no 3943-74-6 (Methyl vanillate)

• Product Name: Methyl vanillate
• CAS No: 3943-74-6
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD00008438
• CID: 44601
• PubChem ID: 19844
• Update Time: 2025-04-18

Methyl vanillate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-3-methoxybenzoate
• 4-HYDROXY-3-METHOXYBENZOIC ACID METHYL ESTER
• METHYL 3-METHOXY-4-HYDROXYBENZOATE
• RARECHEM AL BF 0101
• TIMTEC-BB SBB008281
• VANILLIC ACID METHYL ESTER
• 4-Hydroxy-3-methoxybenzoic acid methyl ester (methyl vanillate)
• 4-hydroxy-3-methoxy-benzoicacimethylester
• Benzoicacid,4-hydroxy-3-methoxy-,methylester
• Methyl ester of 4-hydroxy-3-methoxybenzoic acid
• Methyl4-hydroxy-3-mehtoxybenzoate
• METHYL VANILLATE (CARNALINE)
• methylvanillate,methyl4-hydroxy-3-methoxybenzoate
• 62-65oC
• 4-hydroxy-3-methoxy Methy Benzoate
• Vanillic acid, methyl este
• 3-Methoxy-4-hydroxybenzoic acid methyl ester
• Methyl Vanillate
• Vanillic acid, methyl ester
• Methylvanillate
• BENZOIC ACID, 4-HYDROXY-3-METHOXY-, METHYL ESTER
• Methyl vanillate, 99%
• 2HXG8QSO3D
• BVWTXUYLKBHMOX-UHFFFAOYSA-N
• VXX
• methyl-vanillate
• Vanillic acid methyl
• Methyl Vanillic Acid
• bmse
• bmse010226
• 3-
• Methyl 4-hydroxy-3-mehtoxybenzoate Methyl vanillate
• Methyl 4-hydroxy-3-mehtoxybenzoate； 4-hydroxy-3-methoxybenzoic acid methyl este
• Methyl vanillate

• MDL： MFCD00008438
• Inchi： 1S/C9H10O4/c1-12-8-5-6(9(11)13-2)3-4-7(8)10/h3-5,10H,1-2H3
• InChI Key： BVWTXUYLKBHMOX-UHFFFAOYSA-N
• SMILES： COC(C1C=C(OC)C(O)=CC=1)=O
• BRN： 1369113

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Pale yellow to beige powders and granules
• Density: 1.2481 (rough estimate)
• Melting Point: 58.0 to 66.0 deg-C
• Boiling Point: 287°C(lit.)
• Flash Point: 285-287℃
• Refractive Index: 1.4500 (estimate)
• Solubility: Soluble in chloroform and methanol.
• PSA: 55.76000
• LogP: 1.18740

Methyl vanillate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：DH2430000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4°C, stored under nitrogen
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-methoxybenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters